Cas no 20429-59-8 (1-methyl-4-(3,4,5-trimethoxybenzyl)piperazine)

• Product Name: 1-methyl-4-(3,4,5-trimethoxybenzyl)piperazine
• CAS No: 20429-59-8
• MF: C₁₅H₂₅ClN₂O₃
• MW: 316.823603391647
• CID: 909762
• PubChem ID: 54605433
• Update Time: 2025-04-19

1-methyl-4-(3,4,5-trimethoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3,4,5-trimethoxybenzyl)piperazine
• 1-methyl-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine,hydrochloride
• NSC30429
• NSC-30429
• DTXSID20714031
• 1-Methyl-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine--hydrogen chloride (1/1)
• 20429-59-8
• 1-methyl-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• DS-003102

• Inchi： 1S/C15H24N2O3.ClH/c1-16-5-7-17(8-6-16)11-12-9-13(18-2)15(20-4)14(10-12)19-3;/h9-10H,5-8,11H2,1-4H3;1H
• InChI Key： QXBSBFLVIHTHMG-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=C(C=C(C=1)CN1CCN(C)CC1)OC)OC

Computed Properties

• Exact Mass: 280.17882
• Monoisotopic Mass: 316.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2A^2

Experimental Properties

• Density: 1.082
• Boiling Point: 371.3°C at 760 mmHg
• Flash Point: 105.8°C
• Refractive Index: 1.526
• PSA: 34.17
• LogP: 2.13760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines